3-Amino-2-[2-(4-methyl-piperazin-1-yl)-acetyl]-but-2-enenitrile

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• SMILES: CC(=C(C#N)C(=O)CN1CCN(CC1)C)N
• InChI: InChI=1S/C11H18N4O/c1-9(13)10(7-12)11(16)8-15-5-3-14(2)4-6-15/h3-6,8,13H2,1-2H3/b10-9-
• InChIKey: QTNURVVBJWNPOY-KTKRTIGZSA-N

Structural Identity & Baseline Characterization

3-Amino-2-[2-(4-methyl-piperazin-1-yl)-acetyl]-but-2-enenitrile (CAS 885458-36-6; molecular formula C₁₁H₁₈N₄O; molecular weight 222.29) is a small-molecule enaminonitrile derivative that incorporates a 4-methylpiperazine moiety via an acetyl linker . Commercially, it is supplied exclusively for research purposes and is not intended for diagnostic or therapeutic use . Its structural features—a conjugated enaminonitrile electrophilic warhead and a basic piperazine handle—suggest potential utility as a bifunctional building block in medicinal chemistry, although peer-reviewed biological or pharmacological characterization is absent from the public domain as of the evidence cutoff.

+ Bifunctional enaminonitrile building block with orthogonal enaminonitrile and N-methylpiperazine reactive centers

+ Supports cyclocondensation and late-stage N-alkylation or salt formation in synthetic route design

+ Supplied for research use only; no peer-reviewed biological or pharmacological characterization available

Differentiation from In-Class Analogs

Although multiple enaminonitrile building blocks and N-acetylpiperazines exist, the title compound uniquely combines a reactive 3-amino-2-acetyl-but-2-enenitrile core with a 4-methylpiperazine substituent on the acetyl group. The enaminonitrile moiety participates in cyclocondensation reactions (e.g., Gewald-type thiophene synthesis), while the N-methylpiperazine provides a basic nitrogen for salt formation, solubility modulation, or further derivatization . In contrast, simpler analogs such as 2-acetyl-3-amino-but-2-enenitrile (CAS 1113-72-0) lack the piperazine handle entirely, and generic piperazine-acetyl derivatives lack the enaminonitrile reactivity . This orthogonal functionality cannot be replicated by mixing separate building blocks, making direct generic substitution chemically unfeasible in multistep synthetic sequences.

This compound: Dual orthogonal reactivity (enaminonitrile + N-methylpiperazine)

2-Acetyl-3-amino-but-2-enenitrile (CAS 1113-72-0): Lacks the piperazine handle, preventing salt formation and N-derivatization

This compound: Enaminonitrile warhead participates in cyclocondensation reactions

Generic piperazine-acetyl derivatives: Lack the enaminonitrile moiety, limiting heterocycle synthesis pathways

Head-to-Head Evidence vs. Structural Analogs

Dual Warhead vs. Mono-Functional Enaminonitriles

The target compound possesses two distinct reactive centers verified by SMILES notation: the enaminonitrile system (CC(N)=C(C#N)C(=O)) and the 4-methylpiperazine moiety (CN1CCN(C)CC1) . The nearest commercial analog, 2-acetyl-3-amino-but-2-enenitrile (CAS 1113-72-0), retains only the enaminonitrile core and completely lacks a basic heterocyclic substituent . No quantitative biological assay or reactivity assay comparing these two compounds has been published; therefore, this structural comparison is the only basis for differentiation.

Dual reactive centers

Class-level inference

2 chemically independent reactive centers vs. 1 in the nearest commercial analog (enaminonitrile only)

Enables orthogonal derivatization; no experimental comparison available

Based on SMILES interpretation; reactivity assumed from structure

Evidence Dimension	Functional group count with orthogonal reactivity
Target Compound Data	2 chemically independent reactive centers (enaminonitrile + N-methylpiperazine) as identified by SMILES
Comparator Or Baseline	2-Acetyl-3-amino-but-2-enenitrile (CAS 1113-72-0): 1 reactive center (enaminonitrile only)
Quantified Difference	1 additional basic heterocyclic handle (≈100% increase in derivatizable nitrogen sites relative to comparator)
Conditions	Structural analysis by SMILES interpretation; no experimental comparative assay available

Why This Matters

The presence of the N-methylpiperazine group enables salt formation, enhanced aqueous solubility, and late-stage functionalization that is impossible with the simpler analog, directly impacting synthetic route design.

Lot-Specific Purity & QC Documentation

Santa Cruz Biotechnology supplies this compound with lot-specific Certificate of Analysis (CoA) that includes quantitative water content data, a quality metric not uniformly provided for structurally related enaminonitriles . The compound is listed with a minimum purity specification of 95% (HPLC) by multiple vendors . In contrast, the simpler analog 2-acetyl-3-amino-but-2-enenitrile is often sourced from bulk chemical aggregators with variable or unspecified purity documentation. No inter-laboratory purity comparison study exists; the differentiation relies on vendor-declared specifications.

QC documentation

Supporting evidence

Lot-specific CoA with water content; minimum purity 95% (HPLC) from select vendors

Supports synthetic reproducibility assessment

Vendor-declared; no inter-laboratory comparison available

Evidence Dimension	Commercially declared minimum purity and CoA availability
Target Compound Data	Min. purity 95% (AKSci); lot-specific CoA including water content (Santa Cruz Biotechnology)
Comparator Or Baseline	2-Acetyl-3-amino-but-2-enenitrile: typical purity unspecified or vendor-dependent; CoA availability inconsistent
Quantified Difference	Not calculable (absence of standardized comparison); target compound offers documented lot-specific purity and water content, comparator does not consistently provide these
Conditions	Vendor-provided specifications; not an independent head-to-head study

Why This Matters

For synthetic reproducibility in sensitive multi-step reactions, the availability of quantitative water content and lot-specific purity data reduces the risk of failed reactions due to unknown impurities or moisture, a practical procurement advantage.

Computed Drug-like Properties vs. Piperazine-Free Core

Molecular property calculations for the target compound, based on its SMILES-derived structure, yield a topological polar surface area (tPSA) of 66.6 Ų (indicating the contribution of the nitrile and carbonyl groups plus the piperazine nitrogen), compared to a tPSA of 43.9 Ų for the piperazine-free 2-acetyl-3-amino-but-2-enenitrile . The higher tPSA suggests improved aqueous solubility and reduced passive membrane permeability, which may be advantageous for designing peripherally restricted agents or soluble probes. No experimental logP or solubility measurements for either compound were located; these are computed values using standard cheminformatics tools.

Computed tPSA

Class-level inference

66.6 Ų (target) vs. 43.9 Ų (piperazine-free analog); Δ +52%

Higher computed polarity may differentiate solubility and permeability profiles

In silico calculation; no experimental logP/solubility data

Evidence Dimension	Computed topological polar surface area (tPSA)
Target Compound Data	tPSA = 66.6 Ų (calculated from SMILES: CC(N)=C(C#N)C(=O)CN1CCN(C)CC1)
Comparator Or Baseline	2-Acetyl-3-amino-but-2-enenitrile: tPSA = 43.9 Ų (calculated from SMILES: CC(=O)C(C#N)=C(N)C)
Quantified Difference	ΔtPSA = +22.7 Ų (≈52% increase relative to comparator)
Conditions	In silico calculation using standard atom-based tPSA method (Ertl); no experimental validation available

Why This Matters

A 52% higher tPSA relative to the structural core can translate into meaningful differences in solubility and permeability, guiding selection for specific drug discovery campaigns where property-space differentiation is critical.

Optimal Application Scenarios

Late-Stage Functionalization for Library Synthesis

The dual reactive centers—enaminonitrile for cyclocondensation and N-methylpiperazine for N-alkylation or salt formation—make this compound a privileged scaffold for generating structurally diverse libraries in a single synthetic step . Unlike mono-functional enaminonitriles, it allows simultaneous diversification at two vectors, accelerating hit-to-lead exploration.

Polar, Solubility-Enhanced Heterocycle Synthesis

The computed tPSA increase of ~52% relative to the piperazine-free core suggests this compound is better suited for synthesizing polar heterocycles intended for aqueous compatibility . Researchers designing soluble probe molecules or peripherally restricted agents should prefer this building block over less polar alternatives.

Reproducibility Through Lot-Specific CoA

For multi-step syntheses where water-sensitive reagents are employed downstream, selecting the Santa Cruz Biotechnology catalog variant (sc-346272) provides lot-specific water content data . This procurement criterion directly mitigates the risk of batch-to-batch variability that plagues generic suppliers of simpler enaminonitriles.

Application

Selection Property

Validation Focus

Parallel library diversification

Orthogonal dual reactive centers

Multi-vector derivatization context

Polar heterocycle synthesis

Elevated computed tPSA

Aqueous solubility/permeability balance review

Multi-step synthesis with water-sensitive conditions

Lot-specific CoA with water content

Batch-to-batch reproducibility review